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molecular formula C4H4O B031954 Furan CAS No. 110-00-9

Furan

Cat. No. B031954
CAS RN: 110-00-9
M. Wt: 68.07 g/mol
InChI Key: YLQBMQCUIZJEEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05646307

Procedure details

In a manner similar to that described in Example 1, 19 mL/h of 2,5-dihydrofuran and 11 mL/h of water were passed over 142 g of the catalyst described in Example 2. At a conversion of 99.7% γ-butyrolactone was obtained with a selectivity of 89% (2,3-dihydrofuran: 0.13%; furan: 3.9%; tetrahydrofuran: 5%; n-butanol: 1.7%; remainder: small amounts of various non-analyzed low-boiling fractions).
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2,5-dihydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
catalyst
Quantity
142 g
Type
catalyst
Reaction Step Four
Name
γ-butyrolactone
Yield
99.7%
Name
2,3-dihydrofuran
Name
furan

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:4]=[CH:3][CH2:2]1.O.[O:7]1[CH2:11][CH2:10][CH2:9][CH2:8]1>C(O)CCC>[C:5]1(=[O:7])[O:1][CH2:2][CH2:3][CH2:4]1.[O:7]1[CH:8]=[CH:9][CH2:10][CH2:11]1.[O:1]1[CH:5]=[CH:4][CH:3]=[CH:2]1

Inputs

Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
n-butanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(CCC)O
Step Two
Name
2,5-dihydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC=CC1
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Four
[Compound]
Name
catalyst
Quantity
142 g
Type
catalyst
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
γ-butyrolactone
Type
product
Smiles
C1(CCCO1)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 99.7%
Name
2,3-dihydrofuran
Type
product
Smiles
O1CCC=C1
Name
furan
Type
product
Smiles
O1C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05646307

Procedure details

In a manner similar to that described in Example 1, 19 mL/h of 2,5-dihydrofuran and 11 mL/h of water were passed over 142 g of the catalyst described in Example 2. At a conversion of 99.7% γ-butyrolactone was obtained with a selectivity of 89% (2,3-dihydrofuran: 0.13%; furan: 3.9%; tetrahydrofuran: 5%; n-butanol: 1.7%; remainder: small amounts of various non-analyzed low-boiling fractions).
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2,5-dihydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
catalyst
Quantity
142 g
Type
catalyst
Reaction Step Four
Name
γ-butyrolactone
Yield
99.7%
Name
2,3-dihydrofuran
Name
furan

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:4]=[CH:3][CH2:2]1.O.[O:7]1[CH2:11][CH2:10][CH2:9][CH2:8]1>C(O)CCC>[C:5]1(=[O:7])[O:1][CH2:2][CH2:3][CH2:4]1.[O:7]1[CH:8]=[CH:9][CH2:10][CH2:11]1.[O:1]1[CH:5]=[CH:4][CH:3]=[CH:2]1

Inputs

Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
n-butanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(CCC)O
Step Two
Name
2,5-dihydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC=CC1
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Four
[Compound]
Name
catalyst
Quantity
142 g
Type
catalyst
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
γ-butyrolactone
Type
product
Smiles
C1(CCCO1)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 99.7%
Name
2,3-dihydrofuran
Type
product
Smiles
O1CCC=C1
Name
furan
Type
product
Smiles
O1C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.